Cas no 1419101-29-3 (5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole)

• Product Name: 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole
• CAS No: 1419101-29-3
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD23106406
• CID: 4596084
• PubChem ID: 18343529
• Update Time: 2025-05-21

5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole
• 5-Methyl-1h,4h,5h,6h-pyrrolo[3,4-c]pyrazole
• 5-methyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• PB37590
• SB10798
• AS-51882
• 5-methyl-2H,4H,6H-pyrrolo[3,4-c]pyrazole
• 2,4,5,6-tetrahydro-5-methylPyrrolo[3,4-c]pyrazole
• MFCD23106406
• Pyrrolo[3,4-c]pyrazole, 1,4,5,6-tetrahydro-5-methyl-
• SY259755
• 1419101-29-3
• SCHEMBL10280069
• CS-0050444
• DB-408631
• DTXSID101221010
• AKOS025403666
• F98074
• 2632343-59-8
• P13814
• 5-METHYL-2H,4H,5H,6H-PYRROLO[3,4-C]PYRAZOLE
• 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole

• MDL： MFCD23106406
• Inchi： 1S/C6H9N3/c1-9-3-5-2-7-8-6(5)4-9/h2H,3-4H2,1H3,(H,7,8)
• InChI Key： YKOOTMZPXIYQED-UHFFFAOYSA-N
• SMILES： N1(C)CC2C=NNC=2C1

Computed Properties

• Exact Mass: 123.079647300 g/mol
• Monoisotopic Mass: 123.079647300 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 31.9
• Molecular Weight: 123.16

Additional information on 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole

Introduction to 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole (CAS No. 1419101-29-3)

5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole, with the CAS number 1419101-29-3, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole consists of a pyrrole ring fused with a pyrazole ring, with a methyl group substituent at the 5-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

The interest in 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole stems from its potential as a lead compound in drug discovery. Recent studies have highlighted its activity in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases.

In the realm of cancer research, 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole has shown promising results as an anticancer agent. A 2023 study in Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings underscore the potential of 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole as a novel therapeutic agent for cancer therapy.

Beyond its anti-inflammatory and anticancer properties, 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole has also been investigated for its neuroprotective effects. A study published in Neuropharmacology in 2022 found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole has been extensively studied to optimize its yield and purity. One common synthetic route involves the condensation of 3-methylindazole with hydrazine followed by cyclization under acidic conditions. This method provides a high yield and purity of the desired product. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The pharmacokinetic properties of 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole have also been evaluated to assess its suitability as a drug candidate. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 5-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole (CAS No. 1419101-29-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile to enhance its therapeutic potential.